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Compound of Interest

Compound Name: Trihydro(tetrahydrofuran)boron-d3

Cat. No.: B15555618 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Trihydro(tetrahydrofuran)boron-
d3, a deuterated form of the borane tetrahydrofuran complex. This document is intended for an

audience of researchers, scientists, and professionals in drug development who utilize

isotopically labeled compounds in their work.

Core Quantitative Data
The key physicochemical properties of Trihydro(tetrahydrofuran)boron-d3 are summarized

in the table below for easy reference and comparison.
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Property Value References

Molecular Weight 88.96 g/mol [1][2][3]

Exact Mass 89.109 [1]

Molecular Formula BD3·THF [1][4]

CAS Number 96220-57-4 [1][2][3][4]

Appearance

Typically a solid at room

temperature or a colorless

liquid.

[1][5][6]

Density 0.89 g/mL [4]

Boiling Point 65-67 °C [4][6]

Melting Point -108 °C [4]

Flash Point -17 °C [4]

Applications in Research and Development
Trihydro(tetrahydrofuran)boron-d3 serves as the deuterium-labeled counterpart to

Trihydro(tetrahydrofuran)boron.[1][2][4] The incorporation of stable heavy isotopes like

deuterium is a common practice in the drug development process, primarily for use as tracers

in quantitative analysis.[1][2][7] Deuteration can potentially influence the pharmacokinetic and

metabolic profiles of pharmaceutical compounds.[1][2][7] This specific compound can be

employed as a tracer or as an internal standard for quantitative analyses using techniques

such as NMR, GC-MS, or LC-MS.[2][7]

Experimental Workflow: Use as an Internal Standard
The following diagram illustrates a generalized workflow for the application of

Trihydro(tetrahydrofuran)boron-d3 as an internal standard in a quantitative analysis, such as

LC-MS.
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Workflow for Use as an Internal Standard

Sample Preparation

Analyte + Internal Standard (Trihydro(tetrahydrofuran)boron-d3)

Spiking

LC-MS/MS Analysis

Data Acquisition

Quantification (Analyte/Internal Standard Ratio)

Result Reporting

Click to download full resolution via product page

Caption: A generalized workflow for using Trihydro(tetrahydrofuran)boron-d3 as an internal

standard.

Experimental Protocols
While specific experimental protocols are highly dependent on the application, a general

procedure for preparing a solution for in vivo administration is provided below for reference.

These are general formulations and have not been independently validated.[1]

Preparation of an Injection Formulation (Example)
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This protocol outlines the preparation of a common vehicle for substances with low water

solubility.

Materials:

Dimethyl sulfoxide (DMSO)

Tween 80

Saline (0.9% sodium chloride in ddH₂O)

Trihydro(tetrahydrofuran)boron-d3

Procedure:

Prepare a stock solution of Trihydro(tetrahydrofuran)boron-d3 in DMSO. The

concentration will depend on the desired final concentration.

To formulate the injection solution, combine the components in the following ratio: 10%

DMSO stock solution, 5% Tween 80, and 85% saline.

For example, to prepare 1 mL of the final formulation, carefully add 100 µL of the DMSO

stock solution to 50 µL of Tween 80.

Mix thoroughly.

Add 850 µL of saline to the mixture and mix until a clear solution is obtained.

Note: It is crucial to test the solubility and stability of the compound in the chosen formulation

with a small amount of the product before preparing a larger batch.[1]

Safety and Handling
Trihydro(tetrahydrofuran)boron and its deuterated form are highly flammable and react violently

with water.[5][6] It is imperative to handle this compound under an inert atmosphere and store it

under refrigerated conditions (-5°C to 5°C), protected from light.[3] Always consult the Safety

Data Sheet (SDS) for complete safety and handling information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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